Erbium-170

• IUPAC Name: erbium-170
• InChI: InChI=1S/Er/i1+3
• InChI Key: UYAHIZSMUZPPFV-AKLPVKDBSA-N
• Canonical SMILES: [Er]
• Isomeric SMILES: [170Er]
• Molecular Formula: Er
• DSSTOX Substance ID: DTXSID60166191
• Molecular Weight: 169.93547 g/mol
• CAS No.: 15701-24-3

Description

Erbium-170 is a stable, non-radioactive isotope of Erbium with a natural abundance of 14.91% . It is characterized by an atomic mass of 169.935 Da, with 68 protons and 102 neutrons . This isotope is commercially available in metallic (Er) and oxide (Er2O3) forms . A primary application of enriched this compound is in the production of the radionuclide Erbium-171 (Er-171) . Er-171 is a gamma-emitting isotope with a 7.5-hour half-life, suitable for healthcare and medical research, including use as a radioactive tracer . Research has demonstrated the feasibility of using this compound-enriched materials for neutron activation studies, such as in the development of diagnostic agents for gastrointestinal studies . In nuclear physics, this compound is used as a burnable poison in nuclear reactors . Its properties as a resonant neutron absorber help control reactor core reactivity and fuel consumption over time . Furthermore, this compound serves as a vital material for fundamental research in nuclear physics . Intended Use: This product is supplied for Research Use Only (RUO). It is strictly not for diagnostic, therapeutic, or any human or veterinary use. Safety: Please refer to the Safety Data Sheet (SDS) for comprehensive handling and safety information prior to use.

Nuclear Structure and Reactions of Erbium 170

Fundamental Nuclear Characteristics of Erbium-170 Isotope

The intrinsic properties of the this compound nucleus dictate its behavior and potential applications. These characteristics include its natural abundance, stability, nuclear spin, and quantum statistical nature.

Isotopic Abundance and Stability within the Erbium Isotopic Chart

Naturally occurring erbium is composed of a mixture of six stable isotopes: ¹⁶²Er, ¹⁶⁴Er, ¹⁶⁶Er, ¹⁶⁷Er, ¹⁶⁸Er, and ¹⁷⁰Er. osti.gov Among these, this compound has a natural abundance of approximately 14.910%. kns.org This makes it the third most abundant isotope of erbium, after ¹⁶⁶Er (33.503%) and ¹⁶⁸Er (26.978%). kns.org

This compound is considered a stable isotope, as no radioactive decay has been observed for it. osti.govresearchgate.netaps.org Theoretically, it is predicted to be susceptible to alpha decay to Dysprosium-166 and double beta decay to Yttthis compound, but these decay modes have not been experimentally detected. arxiv.org Its stability is a key characteristic that distinguishes it from the numerous radioactive isotopes of erbium.

Table 1: Isotopic Abundance of Stable Erbium Isotopes

Isotope	Natural Abundance (%)
¹⁶²Er	0.139
¹⁶⁴Er	1.601
¹⁶⁶Er	33.503
¹⁶⁷Er	22.869
¹⁶⁸Er	26.978

Nuclear Spin and Parity Considerations

The nuclear spin and parity of a nucleus are fundamental quantum mechanical properties that describe its angular momentum and spatial symmetry. For this compound, which is an even-even nucleus (containing an even number of protons and an even number of neutrons), the nuclear spin in its ground state is 0. kns.orgresearchgate.netaps.org The parity, which describes the behavior of the nuclear wave function under spatial inversion, is positive. kns.orgresearchgate.net Therefore, the nuclear spin and parity of this compound are denoted as 0+. kns.org

Table 2: Fundamental Nuclear Properties of this compound

Property	Value
Atomic Number (Z)	68
Neutron Number (N)	102
Mass Number (A)	170
Isotopic Mass (Da)	169.9354643
Natural Abundance (%)	14.910
Half-life	Stable
Nuclear Spin (I)	0

Bosonic Nature and Implications for Quantum Systems

Particles in quantum mechanics are classified as either fermions or bosons based on their spin. Particles with integer spin are bosons, while those with half-integer spin are fermions. With a nuclear spin of 0, this compound is a boson. researchgate.net This bosonic nature has significant implications for its behavior in quantum systems, particularly at low temperatures.

While specific applications leveraging the bosonic nature of this compound are still an area of active research, the use of erbium ions in general is being explored for quantum information and communication technologies. mpg.deaps.orgresearchgate.net Bosonic modes are essential components in various quantum computing and simulation platforms. arxiv.org The ability to create and control systems of interacting bosons is crucial for developing new quantum technologies. As a stable bosonic isotope, this compound represents a potential candidate for future applications in areas such as quantum simulation of bosonic systems.

Neutron-Induced Reactions and Cross-Sectional Analysis

The interaction of neutrons with this compound is of great importance for nuclear reactor technology, where erbium isotopes can be used as neutron absorbers. kns.org The probability of a particular nuclear reaction occurring is quantified by its cross-section.

Thermal Neutron Capture Cross-Section Measurements and Evaluations

Thermal neutrons are low-energy neutrons that are in thermal equilibrium with their surroundings. The capture of a thermal neutron by a nucleus is a common and important nuclear reaction. For this compound, the thermal neutron capture cross-section, which leads to the formation of Erbium-171, has been evaluated in comprehensive nuclear data compilations. According to the widely referenced work by Mughabghab, the recommended value for the thermal neutron capture cross-section of this compound is 8.5 ± 0.5 barns. osti.govresearchgate.netaps.org

The reaction can be represented as: ¹⁷⁰Er + n → ¹⁷¹Er + γ

Fast Neutron Interaction Cross-Sections: (n,x) Reactions

Fast neutrons have much higher energies than thermal neutrons. Interactions of fast neutrons with nuclei can lead to a variety of reactions, collectively known as (n,x) reactions, where 'x' can be a proton (p), an alpha particle (α), a deuteron (B1233211) (d), or multiple neutrons (2n).

Experimental studies have been conducted to measure the cross-sections of several fast neutron-induced reactions on this compound. One such study by Luo et al. (2011) measured the cross-sections for the ¹⁷⁰Er(n,p)¹⁷⁰Ho, ¹⁷⁰Er(n,α)¹⁶⁷Dy, and ¹⁷⁰Er(n,d)¹⁶⁹Ho reactions at neutron energies between 13.5 and 14.8 MeV. The (n,d) notation represents the sum of (n,d), (n,np), and (n,pn) reaction cross-sections.

The results of these measurements provide crucial data for validating nuclear reaction models and for applications in fusion technology and other fields where high-energy neutrons are present.

Table 3: Measured Cross-Sections for Fast Neutron-Induced Reactions on this compound

Reaction	Neutron Energy (MeV)	Cross-Section (mb)
¹⁷⁰Er(n,p)¹⁷⁰Ho	13.5 ± 0.2	1.8 ± 0.2
	14.1 ± 0.2	2.0 ± 0.2
	14.4 ± 0.2	2.1 ± 0.2
	14.8 ± 0.2	2.3 ± 0.2
¹⁷⁰Er(n,α)¹⁶⁷Dy	13.5 ± 0.2	1.2 ± 0.1
	14.1 ± 0.2	1.4 ± 0.1
	14.4 ± 0.2	1.5 ± 0.1
	14.8 ± 0.2	1.6 ± 0.1
¹⁷⁰Er(n,d*)¹⁶⁹Ho	13.5 ± 0.2	0.21 ± 0.04
	14.1 ± 0.2	0.25 ± 0.05
	14.4 ± 0.2	0.28 ± 0.05
	14.8 ± 0.2	0.33 ± 0.06

Data sourced from Luo et al. (2011)

Table 4: List of Chemical Compounds Mentioned

Compound Name
Dysprosium-166
Erbium-162
Erbium-164
Erbium-166
Erbium-167
Erbium-168
This compound
Erbium-171
Holmium-169
Holmium-170

Nuclear Structure Modeling and Spectroscopic Investigations

The nuclear structure of ¹⁷⁰Er has been successfully described using the Interacting Boson Model-1 (IBM-1). qu.edu.iqekb.eg The IBM-1 is a theoretical framework that simplifies the complex interactions of many nucleons (protons and neutrons) by treating them as pairs, or bosons. qu.edu.iquobabylon.edu.iq This model is particularly effective in describing the collective excitations, such as rotations and vibrations, of even-even nuclei. ekb.eg

Researchers have used the IBM-1 to calculate the low-lying energy levels and the reduced electric quadrupole transition probabilities, B(E2), for ¹⁷⁰Er. qu.edu.iqekb.eg These theoretical calculations show good agreement with experimental data, confirming the model's applicability to this nucleus. qu.edu.iq The B(E2) values are a crucial measure of the collective nature of the nucleus and the deformation of its shape. researchgate.net The success of the IBM-1 in reproducing these properties indicates that the collective behavior of nucleons dominates the low-energy structure of ¹⁷⁰Er. qu.edu.iqekb.eg

Within the framework of the Interacting Boson Model, nuclei can exhibit specific dynamic symmetries, which correspond to idealized geometric shapes. ekb.eg The analysis of ¹⁷⁰Er's properties, including its energy level structure and potential energy surface, indicates that it belongs to the SU(3) dynamic symmetry. qu.edu.iqekb.eg The SU(3) limit represents a well-deformed, axially symmetric nucleus with a rotational character, similar to a rugby ball shape. researchgate.net

The dominance of prolate (rugby ball-like) over oblate (pancake-like) shapes is a known feature in this region of the nuclear chart. researchgate.net The applicability of the SU(3) symmetry to ¹⁷⁰Er is a strong confirmation of its status as a deformed rotational nucleus. qu.edu.iqekb.eg More advanced theoretical schemes, such as the proxy-SU(3) model, have been developed to provide a microscopic justification for the emergence of this symmetry in heavy deformed nuclei. mdpi.com

Proton-Induced Reactions for Investigating Excited States: The ¹⁷⁰Er(p,t)¹⁶⁸Er Reaction

The two-neutron transfer reaction, ¹⁷⁰Er(p,t)¹⁶⁸Er, serves as a crucial tool for probing the excited states of the resulting Erbium-168 nucleus. By studying the energy levels and properties of ¹⁶⁸Er populated through this reaction, physicists can infer details about nuclear structure, including the nature of collective excitations.

In one study, the ¹⁷⁰Er(p,t)¹⁶⁸Er reaction was performed using 18-MeV protons, with the reaction products analyzed by magnetic spectrographs. cdnsciencepub.com The primary goal of this research was to identify previously unknown 0⁺ states in ¹⁶⁸Er. cdnsciencepub.com A more recent and comprehensive investigation utilized a 25 MeV proton beam from a tandem accelerator. osti.gov The reaction products (tritons) were analyzed by a Q3D magnetic spectrograph. This experiment populated more than 200 states in ¹⁶⁸Er up to an excitation energy of 4.1 MeV. osti.gov

A key aspect of these studies is the analysis of the angular distributions of the emitted tritons, which allows for the assignment of spin (J) and parity (π) to the populated states in ¹⁶⁸Er. The updated analysis confirmed previous Jπ assignments and provided new assignments for over 100 states with spins ranging from 0⁺ to 7⁻. osti.gov The extensive and detailed data on the level structure of ¹⁶⁸Er obtained from the ¹⁷⁰Er(p,t) reaction provides a significant benchmark for testing and refining theoretical nuclear structure models. osti.gov

Interactive Data Table: Parameters of the ¹⁷⁰Er(p,t)¹⁶⁸Er Reaction Study

Parameter	Value/Description	Source
Reaction	¹⁷⁰Er(p,t)¹⁶⁸Er	cdnsciencepub.com, osti.gov
Target	This compound (¹⁷⁰Er)	cdnsciencepub.com, osti.gov
Projectile	Protons (p)	cdnsciencepub.com, osti.gov
Incident Proton Energy	18 MeV, 25 MeV	cdnsciencepub.com, osti.gov
Ejectile	Tritons (t)	cdnsciencepub.com, osti.gov
Final Nucleus	Erbium-168 (¹⁶⁸Er)	cdnsciencepub.com, osti.gov
States Investigated	>200 excited states in ¹⁶⁸Er up to 4.1 MeV	osti.gov

| Key Findings | Identification of new 0⁺ states; spin and parity assignments for >100 states. | cdnsciencepub.com, osti.gov |

Multi-Nucleon Transfer Reactions for Studying Neutron-Rich Erbium Isotopes

Multi-nucleon transfer (MNT) reactions are a powerful method for producing and studying nuclei with a high neutron-to-proton ratio, which are often inaccessible through other reaction types. aps.org, arxiv.org In these reactions, a heavy projectile collides with a heavy target, and multiple protons and neutrons are exchanged between them, leading to a wide range of reaction products. aps.org

This compound, being a stable and relatively neutron-rich isotope, is an excellent target for producing even more neutron-rich erbium isotopes. A notable experiment involved bombarding a ¹⁷⁰Er target with an 859 MeV ¹³⁶Xe beam to populate excited states in neutron-rich erbium isotopes. diva-portal.org The experimental setup for this study was highly sophisticated, coupling the AGATA high-resolution gamma-ray spectrometer with the PRISMA heavy-ion magnetic spectrometer. diva-portal.org

The PRISMA spectrometer identified the beam-like fragments, allowing for a precise Doppler correction of the gamma rays detected in coincidence by AGATA. diva-portal.org This technique enabled the generation of high-quality gamma-ray spectra for the target-like fragments, which included various neutron-rich erbium isotopes. The experiment successfully observed known yrast bands and isomeric states in these isotopes, demonstrating the effectiveness of using a ¹⁷⁰Er target in MNT reactions for exploring the structure of nuclei far from stability. diva-portal.org

Interactive Data Table: ¹⁷⁰Er Multi-Nucleon Transfer Experiment

Component	Specification	Source
Reaction Type	Multi-Nucleon Transfer	diva-portal.org
Target	This compound (¹⁷⁰Er)	diva-portal.org
Projectile	Xenon-136 (¹³⁶Xe)	diva-portal.org
Beam Energy	859 MeV	diva-portal.org
Detection System	AGATA (γ-ray spectrometer) coupled to PRISMA (magnetic spectrometer)	diva-portal.org
Objective	Populate and study excited states of neutron-rich Erbium isotopes	diva-portal.org

| Outcome | Observation of yrast bands and isomeric states in neutron-rich Erbium isotopes | diva-portal.org |

Documentation and Evaluation of Excited Nuclear States for this compound

The properties of the excited nuclear states of ¹⁷⁰Er are systematically compiled and critically evaluated by an international network of nuclear data evaluators. bnl.gov The results of these evaluations are stored in the Evaluated Nuclear Structure Data File (ENSDF), a comprehensive database that serves as the authoritative source for nuclear structure and decay data. berkeley.edu, iaea.org, osti.gov

These evaluated data are published in the journal Nuclear Data Sheets. bnl.gov For nuclei with a mass number A=170, a specific evaluation was published that compiled all available literature up to August 2002, superseding previous evaluations. osti.gov This publication includes adopted properties for ¹⁷⁰Er, such as the energy, spin, parity, and half-life of its excited levels, as well as the properties of the gamma radiations de-exciting them. osti.gov, bnl.gov

An example of a well-documented excited state in ¹⁷⁰Er is the K-isomeric state with a spin and parity of 4⁻. An isomer is a long-lived excited state of a nucleus. The half-life of this particular state in ¹⁷⁰Er has been measured to be 42.8 ± 1.7 nanoseconds. rochester.edu The wave function of this isomer is dominated by a two-quasiproton configuration, specifically involving the 7/2⁻ and 1/2⁺ Nilsson orbits. rochester.edu This detailed information, derived from experimental work and captured in the ENSDF database, is essential for a deep understanding of the nuclear structure of this compound.

Interactive Data Table: Properties of the Kπ = 4⁻ Isomer in ¹⁷⁰Er

Property	Value	Source
Isotope	This compound (¹⁷⁰Er)	rochester.edu
Excited State	Kπ = 4⁻ Isomer	rochester.edu
**Half-life (t₁/₂) **	42.8 ± 1.7 ns	rochester.edu
Dominant Configuration	Two-quasiproton	rochester.edu

| Nilsson Orbits | {p: 7/2⁻} ⊗ {p: 1/2⁺} | rochester.edu |

Erbium 170 in Quantum Science and Technology

Quantum Frequency Conversion and Coherent Transduction Mechanisms

The ability to coherently convert photons between different frequency domains is fundamental for hybrid quantum networks, enabling the interconnection of disparate quantum systems such as superconducting qubits operating at microwave frequencies and optical fiber networks operating at optical frequencies. Erbium-170, with its specific isotopic purity, offers significant advantages in this domain.

Microwave-to-Optical Photon Conversion in Erbium-Doped Systems

Erbium ions are highly promising for microwave-to-optical transduction due to their intrinsic optical transitions occurring at telecommunication wavelengths, which are compatible with existing fiber communication networks americanelements.comfishersci.co.uknih.gov209.59.186americanelements.comchem960.com. This compatibility is crucial for developing interfaces that can connect state-of-the-art cryogenic superconducting quantum circuits, which operate with microwave excitations, to room-temperature optical quantum networks utilizing telecom photons fishersci.co.uk209.59.186.

The conversion process typically involves coupling an ensemble of erbium ions simultaneously to a superconducting microwave resonator and a nanophotonic optical resonator americanelements.comfishersci.co.uk209.59.186. The coherent atomic transitions of these ions mediate the frequency conversion from microwave photons to optical photons americanelements.comfishersci.co.uk209.59.186. Experimental demonstrations have shown device conversion efficiencies approaching 10⁻⁷ americanelements.comfishersci.co.uk209.59.186. Theoretical models, however, predict significantly higher photon number conversion efficiencies, potentially exceeding 20% and even reaching above 80% with further modifications nih.gov. Host materials such as erbium-doped yttrium orthovanadate (Er³⁺:YVO₄) and yttrium orthosilicate (B98303) (Er³⁺:Y₂SiO₅) are actively investigated for this purpose americanelements.comamericanelements.com. The underlying physical process is a three-wave mixing phenomenon involving two optical fields and one microwave field, interacting via the erbium ions nih.govamericanelements.com.

Efficiency Enhancement Strategies with Isotopically Purified this compound

A key strategy for enhancing the efficiency and coherence in erbium-doped systems, particularly for microwave-to-optical upconversion, involves the use of isotopically purified this compound chem960.comfishersci.ca. Natural erbium contains various isotopes, including Erbium-167, which possesses a nuclear spin and hyperfine structure that can introduce unwanted background optical absorption and decoherence americanelements.comchem960.comfishersci.ca. The removal of this unwanted isotope, along with operation at millikelvin temperatures, is crucial for improving conversion efficiency chem960.comfishersci.ca.

Research utilizing isotopically purified this compound doped in yttrium orthosilicate in a Fabry-Pérot resonator at millikelvin temperatures has demonstrated conversion efficiencies of 2 × 10⁻⁶ chem960.comfishersci.ca. Further improvements are anticipated through enhanced optical cavity frequency stability and better thermalization of the erbium spins chem960.comfishersci.ca. Isotopic purification also helps mitigate decoherence mechanisms arising from the superhyperfine interaction with nuclear spins in the host crystal environment wikipedia.org. The integration of this compound into silicon for commercial fabrication processes is also being explored to leverage these advantages ereztech.com.

Role of this compound in Quantum Optical Memory Devices

Erbium, including its isotope this compound, is central to the development of a new generation of quantum optical memory devices, promising substantial improvements in efficiency and performance wikipedia.org. The core electrons of erbium exhibit a strong response to light at communication wavelengths, which is vital for achieving high quantum coherence wikipedia.orgcmdm.tw.

Historically, controlling the inner electrons of erbium has been challenging due to the shielding effect from outer valence electrons, necessitating high-energy inputs for modulation wikipedia.orgcmdm.tw. However, recent breakthroughs, such as joint research by NTT and Nihon University, have enabled the successful manipulation of erbium's core electrons using ultrasonic waves wikipedia.orgcmdm.tw. This innovation allows for rapid changes in erbium's interaction with light, overcoming previous limitations related to energy loss and enabling efficient energy transfer between light and sound across a broad range of frequencies with low electrical power input wikipedia.orgcmdm.tw. This capability is critical for developing energy-saving quantum optical memory devices cmdm.tw.

Erbium-doped solid-state hosts are considered excellent candidates for quantum memories due to their inherent spin-photon interface and long coherence times wikipedia.org. Furthermore, erbium dopants integrated into nanophotonic silicon devices are particularly promising for creating long-lived quantum memories, which are essential components for large-scale quantum networks and all-optical quantum computers ereztech.com. Erbium-doped silica (B1680970) fiber has demonstrated significant inhomogeneous broadening, up to the terahertz (THz) level, and an available storage bandwidth for quantum memory up to 50 GHz americanelements.com.

Manipulation of Core Electrons via Ultrasonic Waves for Light Interaction

A significant advancement in controlling erbium's quantum properties involves the manipulation of its core electrons through gigahertz ultrasonic waves. This research has led to the creation of a hybrid state combining photoexcited electrons and gigahertz ultrasonics, characterized by a long lifetime of a few milliseconds wikipedia.orgcmdm.tw.

This hybrid state facilitates the efficient conversion of energy between light and acoustic waves across a wide spectrum of frequency bands wikipedia.orgcmdm.tw. Crucially, it enables the precise manipulation of both the number and phases of excited electrons using ultrasonic waves cmdm.tw. This method circumvents the need for high-energy inputs previously required for modulating the optical resonance wavelength of erbium, allowing for low-voltage control wikipedia.orgcmdm.tw. The modulation speed achieved is faster than the lifetime of the excited electrons, marking a major step towards energy-efficient quantum optical memory devices cmdm.tw.

Quantum Computing and Network Architectures

Erbium's unique properties, particularly its optical transitions at telecommunication wavelengths, position it as a critical element in the development of future quantum computing and network architectures.

Integration of Erbium Atoms in Silicon Crystals for Future Quantum Networks

The integration of erbium atoms into silicon crystals represents a foundational step towards building robust and scalable quantum networks. Researchers at the Max Planck Institute of Quantum Optics (MPQ) have successfully pioneered this integration, creating ideal conditions for the storage and transmission of quantum information. This approach is particularly advantageous because erbium atoms in silicon can be connected by light at wavelengths commonly used in telecommunications, which is essential for secure data exchange across a quantum internet.

A significant benefit of this method is its compatibility with established semiconductor production techniques and its ability to operate without sophisticated cooling, making it suitable for deploying large-scale networks. Erbium dopants are highly attractive for quantum memories within nanophotonic silicon devices, offering long-lived spin quantum memories with an optical interface compatible with telecom wavelengths, where optical fiber loss is minimized ereztech.com. While erbium in silicon is a well-studied platform, exhibiting narrow optical transitions and spin coherence up to 48 µs, this coherence can be limited by interactions with naturally occurring Silicon-29 (²⁹Si). To overcome this limitation, isotopic purification of the silicon host material (reducing ²⁹Si to less than 0.01%) can significantly enhance coherence. Beyond silicon, erbium-doped lithium niobate (LiNbO₃) also presents a promising avenue for integrated photonic devices in telecom optical quantum circuits and networks, with potential for integration with silicon photonics. Ion implantation techniques provide a scalable and potentially deterministic method for incorporating low concentrations of rare-earth ions into various host materials and specific nanophotonic structures.

Dipolar Quantum Gases and Ultracold Atomic Systems

Exploration of Novel Quantum Phases (e.g., Supersolid Phases) in Dipolar Quantum Gases

Erbium's large magnetic dipole moment (7μB) is a crucial characteristic that enables strong long-range and anisotropic dipole-dipole interactions in ultracold atomic gases ultracold.aterbium.aterbium.atuibk.ac.at. These interactions are fundamental for the exploration of exotic many-body quantum phases, such as supersolids. Supersolids are an enigmatic phase of quantum matter that exhibit properties of both a superfluid and a crystal, meaning they possess both frictionless flow and a spatially periodic density modulation erbium.atarxiv.orgaps.orgerbium.at.

The realization of Bose-Einstein Condensates (BECs) of highly magnetic atoms like erbium and dysprosium has paved the way for observing supersolid behavior erbium.atuibk.ac.ataps.orgerbium.at. In experiments with erbium BECs, researchers have provided evidence of supersolidity erbium.aterbium.at. Key achievements leading to the study of supersolidity in erbium include the observation of the transition from a BEC to a self-sustaining macro-droplet state, which demonstrated the unexpected stabilizing effect of quantum fluctuations erbium.at. Furthermore, the pioneering observation of roton-like quasiparticles revealed the possibility of inducing crystallization in the system via dipolar interactions erbium.at. While tuning contact interactions via Feshbach resonances can facilitate droplet formation, it can also lead to atom loss, which has historically limited the lifetime of supersolid signatures aps.org. However, long-lived supersolids in erbium have been achieved by carefully preparing the BEC and then cooling away excitations generated during the droplet phase preparation aps.org.

Rydberg States and Precision Spectroscopic Probes for Quantum Simulation

Erbium atoms possess a complex electronic structure with 14 valence electrons, which contributes to their rich energy spectrum ultracold.ataps.orgox.ac.uk. This complexity, combined with the ability to excite them to highly energetic Rydberg states, makes erbium an excellent platform for precision spectroscopy and quantum simulation, particularly due to the strong and controllable interactions characteristic of Rydberg atoms uni-muenchen.de.

High-Resolution Rydberg Spectroscopy of Erbium Atoms using Electromagnetically Induced Transparency (EIT)

High-resolution Rydberg spectroscopy of erbium atoms has been successfully performed using a two-photon scheme based on Electromagnetically Induced Transparency (EIT) aps.orgresearchgate.netresearchgate.net. This technique allows for the observation of ns and nd Rydberg series with principal quantum numbers ranging from 15 up to 140 aps.orgresearchgate.netresearchgate.net. EIT works by detecting the transmission of a weak probe laser, which experiences reduced absorption when a strong coupling laser resonates with a Rydberg state aps.org. This method has enabled precise studies of Zeeman shifts of Rydberg states and the accurate assignment of total angular momentum and g-factors aps.org. Furthermore, high-resolution Rydberg spectroscopy of erbium has led to an improved value for the first ionization potential of erbium aps.orgresearchgate.net.

Observation of Narrow Inner-Shell Orbital Transitions (e.g., at 1299 nm) in Atomic this compound

A significant advancement in erbium spectroscopy is the observation and coherent excitation of a narrow inner-shell orbital transition at a wavelength of 1299 nm (specifically 1299.21 nm) aps.orgaps.orgresearchgate.netarxiv.orgerbium.atcern.ch. This transition connects the ground state, characterized by the electron configuration [Xe]4f¹²(³H₆)6s², to an excited state, [Xe]4f¹¹((⁴I₁₅/₂)⁰)5d(⁵D₃/₂)6s²(15/2,3/2)⁰₇ aps.orgaps.orgresearchgate.netarxiv.orgerbium.at. This transition is optically closed and its wavelength falls within the telecom window, which is advantageous for applications in quantum communication systems aps.orgresearchgate.net.

High-resolution spectroscopy on this transition, including for bosonic isotopes like this compound, has determined its natural linewidth to be exceptionally narrow, measuring 0.9(1) Hz aps.orgaps.orgresearchgate.netarxiv.orgerbium.atcern.ch. This narrow linewidth corresponds to a long excited-state lifetime of 178(19) ms (B15284909) aps.orgaps.orgresearchgate.netarxiv.orgerbium.atcern.ch. Researchers have also used this high-resolution spectroscopy to determine the gJ factor of the excited atomic state and to measure the frequency shift for various bosonic isotopes aps.orgaps.orgresearchgate.neterbium.at.

Coherent Control of Atomic States and Measurement of Excited-State Lifetimes

The narrow 1299 nm inner-shell orbital transition in this compound has been instrumental in demonstrating coherent control of the atomic state aps.orgaps.orgresearchgate.netarxiv.orgerbium.atcern.ch. The measured excited-state lifetime for this transition is 178(19) ms, which directly correlates with its sub-Hertz linewidth aps.orgaps.orgresearchgate.netarxiv.orgerbium.atcern.ch. Beyond atomic beams, coherent control of electronic spin in ensembles of erbium dopants has also been achieved using microwave pulses in both the ground and optically excited states, which is crucial for quantum memory applications tum.deaps.org.

Determination of Atomic Polarizability in Quantum-Degenerate Gases

The atomic polarizability of the excited state relative to the ground state in this compound has been precisely determined through trap frequency measurements using trapping light at 532.2 nm aps.orgresearchgate.netcern.ch. Theoretical calculations complementing these experimental findings have revealed several "magic-wavelength" conditions aps.orgaps.orgresearchgate.netarxiv.orgerbium.at. A magic wavelength is a specific laser wavelength at which the AC Stark shifts of the ground and excited states are equal, thereby eliminating differential light shifts and preserving coherence, which is vital for precision measurements and quantum computing aps.orgresearchgate.net. A possible magic wavelength has been identified at 532 nm aps.orgaps.orgresearchgate.netarxiv.orgerbium.at. The ability to vary the polarization of the trapping light allows for the exploitation of the vectorial term of the atomic polarizability, enabling researchers to approach these magic-wavelength conditions aps.orgresearchgate.net.

Laser Cooling and Trapping of this compound Atoms

Laser cooling and trapping are foundational techniques for achieving ultracold quantum gases of erbium. Erbium's large magnetic moment (7μB) makes it amenable to magnetic trapping semanticscholar.org. Despite its complex energy level structure, several optical transitions in erbium are compatible with laser cooling ultracold.atox.ac.uksemanticscholar.org.

Initial stages of laser cooling typically utilize the strong 401 nm transition, which has a linewidth of 29.7 MHz ultracold.atox.ac.ukerbium.at. For subsequent cooling to lower temperatures, a narrower transition at 583 nm with a linewidth of 190 kHz is employed ultracold.atox.ac.ukerbium.at. This narrow-line cooling allows for very low Doppler temperatures, reaching approximately 4 µK erbium.at.

A notable feature in erbium laser cooling is the observation of a novel mechanism that enables strong laser cooling in a magneto-optical trap (MOT) even without continuous repumping aps.org. This is particularly significant given erbium's complex level structure and multiple potential pathways for optical-pumping losses aps.org. The mechanism relies on the recycling of metastable and ground state atoms within the quadrupole magnetic field of the trap, leading to surprisingly high trap populations and densities aps.org. Beyond Doppler cooling, efficient sub-Doppler cooling has been achieved, persisting even in large magnetic fields due to the near degeneracy of certain Lande g factors arxiv.org. Continuously loaded magnetic traps have demonstrated temperatures below 25 microkelvin arxiv.org.

The successful implementation of these cooling and trapping techniques culminated in the world's first Bose-Einstein Condensate (BEC) of erbium atoms in 2012 ultracold.aterbium.aterbium.at. Following laser cooling in a MOT, atoms are typically loaded into a crossed optical dipole trap (ODT), often operating at wavelengths like 1064 nm, where evaporative cooling is performed to reach quantum degeneracy ultracold.aterbium.ataps.orgresearchgate.net.

Table 1: Key Properties of this compound Transitions and States

Property	Value	Associated Wavelength (nm)	Source
Excited-State Lifetime (1299 nm transition)	178(19) ms	1299	aps.orgaps.org
Natural Linewidth (1299 nm transition)	0.9(1) Hz	1299	aps.orgaps.org
Possible Magic Wavelength for Polarizability	532 nm	532	aps.orgaps.org
Broad Cooling Transition Linewidth	29.7 MHz	401	ultracold.aterbium.at
Narrow Cooling Transition Linewidth	190 kHz	583	ultracold.aterbium.at
Doppler Temperature (583 nm cooling)	4 µK	583	erbium.at
Principal Quantum Number Range (Rydberg)	15 to 140 (ns and nd series)	-	aps.orgresearchgate.net

Principles and Techniques of Magneto-Optical Traps (MOT) for Erbium Isotopes

Magneto-Optical Traps (MOTs) are fundamental tools in atomic physics for cooling and trapping neutral atoms to microkelvin temperatures. The principle of a MOT relies on the interplay of laser cooling and a spatially varying magnetic field. Laser cooling, or Doppler cooling, reduces the kinetic energy of atoms by using red-detuned laser light, which atoms preferentially absorb when moving towards the laser source. ox.ac.ukmdpi.com The absorption of photons imparts a momentum kick, and subsequent spontaneous emission, which is random, on average results in a net deceleration. ox.ac.uk Simultaneously, a quadrupole magnetic field creates a position-dependent Zeeman shift in the atomic energy levels. This shift ensures that atoms moving away from the center of the trap are brought back by the laser cooling force, effectively trapping them. mdpi.com

For Erbium atoms, the implementation of MOTs leverages specific atomic transitions. Initial cooling and slowing of an Erbium atomic beam are often performed using a strong, broad transition at 401 nm, which has a linewidth of approximately 27.5 MHz to 29.7 MHz. ox.ac.ukox.ac.ukerbium.atox.ac.ukox.ac.uk This transition is well-suited for the Zeeman slower, a technique that pre-cools atoms before they enter the MOT. erbium.atox.ac.ukox.ac.uk Following this initial slowing, the primary magneto-optical trapping of Erbium atoms, including isotopes like this compound, is typically achieved using a narrower transition at 583 nm. ox.ac.ukox.ac.ukerbium.atox.ac.ukox.ac.ukresearchgate.net This 583 nm transition exhibits a linewidth of around 190 kHz, which is significantly narrower than the 401 nm line. ox.ac.ukerbium.atresearchgate.net

A crucial aspect of MOT operation for Erbium isotopes is the precise production and stabilization of the laser light. Dye lasers, for instance, are used to generate the 583 nm light, but their initial linewidth (e.g., 1 MHz) and frequency drift (e.g., 100 MHz/h) necessitate advanced stabilization techniques. erbium.aterbium.at To achieve the required stability and narrow linewidth, pre-locking cavities can reduce the linewidth to tens of kilohertz (e.g., 45 kHz), and Ultra-Low Expansion (ULE) cavities, often combined with Pound-Drever-Hall locking techniques, are employed for long-term frequency stability, reducing drift to sub-Hertz levels (e.g., 0.16 Hz/s). erbium.aterbium.at This sophisticated laser stabilization allows for the locking of cooling light on the atomic transition of each Erbium isotope, effectively bridging isotope shifts that can span several gigahertz. erbium.aterbium.at

Erbium's large magnetic moment of 7 µB (Bohr magnetons) is a particularly advantageous property for magnetic trapping and for studying dipolar quantum gases, which exhibit long-range and anisotropic interactions. erbium.atoptica.orgox.ac.ukerbium.aterbium.atox.ac.ukresearchgate.net This strong magnetic moment enables the creation of robust magnetic traps and facilitates the exploration of quantum phenomena inaccessible with traditional alkali atoms. erbium.atoptica.org

Utilization of Narrow-Line Transitions for Ultra-Low Temperature Cooling

The utilization of narrow-line transitions is paramount for achieving ultra-low temperatures in atomic gases, pushing beyond the limits of conventional Doppler cooling. The Doppler temperature, which represents a fundamental limit for Doppler cooling, is directly proportional to the natural linewidth of the atomic transition used. erbium.at Therefore, employing transitions with a narrow linewidth allows atoms to be cooled to significantly lower temperatures. erbium.atoptica.orgerbium.atutdallas.edu

For Erbium, the 583 nm transition, with its 190 kHz linewidth, is a prime example of a narrow-line transition used for this purpose. This transition enables a low Doppler temperature of approximately 4.8 µK. ox.ac.ukerbium.atresearchgate.net The high atomic mass of Erbium further contributes to achieving a low recoil temperature, which is the fundamental limit for sub-Doppler cooling, reaching as low as 170 nK. erbium.at

The ability to cool Erbium isotopes, including this compound, to such ultra-low temperatures is a critical step towards achieving quantum degeneracy, such as Bose-Einstein Condensates (BECs). Researchers have successfully cooled the most abundant Erbium isotopes to temperatures as low as 15 µK in MOTs using this narrow-line cooling approach, and the first BECs of Erbium atoms have been achieved. erbium.aterbium.at This success highlights the effectiveness of narrow-line cooling in preparing atomic samples for further evaporative cooling into the quantum degenerate regime. ox.ac.uk

Erbium's unique combination of properties—its heavy mass, large magnetic moment, and the availability of both bosonic and fermionic isotopes (including bosonic this compound)—makes it an exceptional element for exploring complex many-body phenomena in dipolar quantum gases. erbium.atoptica.orgox.ac.ukutdallas.edu The precise control over interatomic interactions, enabled by these ultra-low temperatures and Erbium's inherent properties, opens up new avenues for research in quantum magnetism, quantum simulation, and the development of quantum information processing technologies. erbium.atoptica.orgutdallas.edupurdue.edu

Laser Cooling Parameters for Erbium Transitions

The following table summarizes key laser cooling parameters for two significant transitions in Erbium, highlighting the advantage of narrow-line transitions for achieving lower temperatures.

Transition Wavelength	Linewidth (Δν)	Doppler Temperature (TDoppler)	Recoil Temperature (Trecoil)	Application
401 nm	27.5 - 29.7 MHz	~714 µK	717 nK	Zeeman Slower (ZS), Initial Cooling ox.ac.ukox.ac.ukerbium.atox.ac.ukox.ac.uk
583 nm	190 kHz	~4.8 µK	170 nK	Magneto-Optical Trap (MOT), Ultra-Low Temperature Cooling ox.ac.ukox.ac.ukerbium.atox.ac.ukox.ac.ukresearchgate.net

Astrophysical Research and Nucleosynthesis Pathways of Erbium 170

Role of Erbium-170 in Stellar Nucleosynthesis Processes (s-process and γ-process)

The formation of elements heavier than iron in the cosmos primarily occurs through neutron capture processes: the slow neutron-capture process (s-process) and the rapid neutron-capture process (r-process) nih.govperiodic-table.iotandfonline.comwikipedia.org. This compound, as a stable and relatively neutron-rich isotope, is predominantly synthesized via the s-process.

The s-process involves a sequence of neutron captures by atomic nuclei, which are slow compared to the rate of beta-decay of unstable isotopes. This allows sufficient time for any unstable nucleus formed after neutron capture to undergo beta-minus decay, transforming a neutron into a proton and moving the reaction path along the valley of beta-stability towards heavier, more proton-rich nuclei tandfonline.comwikipedia.org. In the context of the s-process, ¹⁷⁰Er can act as a "seed" nucleus that captures neutrons, leading to the formation of heavier isotopes like ¹⁷¹Er through the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction ucolick.org. The evaluation of neutron nuclear data for erbium isotopes, including ¹⁷⁰Er, is essential for accurately modeling these s-process pathways in stellar environments tandfonline.comtandfonline.com.

Maxwellian Averaged Neutron Capture Cross-Sections (MACS) at Astrophysical Temperatures

Maxwellian Averaged Neutron Capture Cross-Sections (MACS) are fundamental quantities for understanding nucleosynthesis in stars. They represent the average neutron capture cross-section over a Maxwell-Boltzmann energy distribution of neutrons, characteristic of stellar plasma at a given temperature (kT) americanelements.comkadonis.orgcaltech.edu.

For this compound, the Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS) provides recommended MACS values across a range of astrophysical temperatures. For instance, at a thermal energy of kT = 30 keV, a typical temperature for s-process environments, the recommended MACS for ¹⁷⁰Er is 170 ± 7 millibarns (mb) kadonis.org. Experimental measurements and theoretical calculations contribute to these compilations, although discrepancies can exist between different datasets ucolick.orgtandfonline.com.

The thermal-neutron capture cross-section for the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction has been experimentally determined. Recent studies report a thermal-neutron capture cross-section of 8.19 ± 0.35 barns for this reaction ucolick.org. For comparison, calculations based on nuclear data libraries like JENDL-4.0 at 300K indicate a Maxwellian average (n,γ) cross-section of 8.862 barns jaea.go.jp.

The following table presents Maxwellian Averaged Neutron Capture Cross-Sections (MACS) for ¹⁷⁰Er at various astrophysical temperatures, as compiled in the KADoNiS database:

kT (keV)	MACS (mb)	Stellar Enhancement Factor (SEF)	Reaction Rate (cm³/s/mole)
5	600	1.00	3.56
10	374	1.00	3.14
15	280	1.01	2.91
20	228	1.04	2.82
25	194	1.08	2.78
30	170 ± 7	1.12	2.78
40	138	1.21	2.80
50	117	1.29	2.83
60	103	1.36	2.89
80	85.4	1.50	3.05
100	75.6	1.63	3.27
Source: KADoNiS kadonis.org

Experimental and Theoretical Data Compilations for Astrophysical Reaction Rates

The accurate determination of astrophysical reaction rates, including those involving this compound, relies on a combination of experimental measurements and theoretical calculations. Several comprehensive databases and nuclear data libraries serve as crucial resources for nuclear astrophysics research.

The Karlsruhe Astrophysical Database of Nucleosynthesis in Stars (KADoNiS) is a prominent database that provides recommended, experimentally based Maxwellian-averaged neutron-capture cross-sections (MACS) over a wide range of keV energies americanelements.comkadonis.orgcaltech.edu. While KADoNiS primarily compiles experimental data, it also includes "semiempirical estimates" where theoretical calculations are normalized to available direct measurements, and in some cases, values derived strictly from theory caltech.edu.

Beyond KADoNiS, other significant nuclear data libraries and compilations are widely used. These include:

TENDL (TALYS-based Evaluated Nuclear Data Library) americanelements.comkadonis.orgbuyisotope.com

ENDF/B (Evaluated Nuclear Data File) americanelements.comkadonis.org

JEFF (Joint Evaluated Fission and Fusion File) americanelements.comkadonis.org

JENDL (Japanese Evaluated Nuclear Data Library) tandfonline.comtandfonline.comamericanelements.comkadonis.orgjaea.go.jp

JINA REACLIB database jaea.go.jp

NACRE (Nuclear Astrophysics Compilation of Reaction Rates for Astrophysics) jaea.go.jp

These libraries contain evaluated nuclear data, including cross-sections and reaction rates, derived from both experimental measurements and theoretical models.

Experimental approaches for determining reaction rates often involve techniques such as the activation method, where samples are irradiated with neutrons or charged particles, and the induced radioactivity is measured using gamma-ray spectroscopy ucolick.orgbuyisotope.com. For instance, activation cross-sections of proton and deuteron (B1233211) induced reactions on natural erbium have been measured and compared with theoretical predictions from libraries like TENDL buyisotope.com. Measurements of the thermal-neutron capture cross-section for the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction have also been performed using neutron activation analysis ucolick.org.

Theoretical models play a vital role, especially for reactions involving unstable nuclei or at energies difficult to access experimentally wikipedia.orguni-frankfurt.de. Models such as the Hauser-Feshbach statistical model, coupled-channel optical models, and pre-equilibrium models are employed to calculate cross-sections and reaction rates tandfonline.comtandfonline.comuni-frankfurt.deamericanelements.comkadonis.orgjaea.go.jp. These models require accurate nuclear input parameters, such as level densities and gamma-ray strength functions tandfonline.comjaea.go.jp. Ongoing research aims to improve the reliability of these theoretical predictions through systematic experimental investigations that constrain the nuclear input uni-frankfurt.de. Despite significant advancements, discrepancies between experimental data and theoretical evaluations persist for some reactions, highlighting the continuous need for further research and refinement in nuclear astrophysics ucolick.orgtandfonline.com.

Advanced Spectroscopic and Material Characterization Techniques for Erbium 170 Systems

High-Resolution Optical Spectroscopy for Isotopic Shifts and gJ Factor Determination

High-resolution optical spectroscopy is a powerful technique employed to precisely characterize the atomic and electronic properties of Erbium isotopes, including Erbium-170. This method enables the determination of crucial parameters such as isotopic shifts and the Landé gJ factor of excited atomic states.

Research has successfully utilized high-resolution spectroscopy to observe a narrow inner-shell orbital transition in atomic Erbium at 1299 nm. This transition has been observed for various bosonic isotopes, including Er, as well as the fermionic isotope Er. Through these measurements, the gJ factor of the excited atomic state and the frequency shift for the bosonic isotopes can be precisely determined. For instance, a study on atomic Erbium reported an excited-state lifetime of 178(19) ms (B15284909) for the 1299 nm state, corresponding to a linewidth of 0.9(1) Hz.

Isotopic shifts, which arise from changes in nuclear size (field shift) and mass (mass shift), can be extracted with high precision using high-resolution spectroscopy. These shifts provide valuable insights into the nuclear structure and interactions within different isotopes. The Landé gJ factor, derived from the Landé equation, is essential for understanding the Zeeman effect and the behavior of atomic energy levels in magnetic fields.

Table 1: Isotopic Shifts Relative to Er for the 1299 nm Transition

Isotope	Isotope Shift (MHz)
Er	145.2(1)
Er	78.9(1)
Er	0.0
Er	-78.9(1)

Electromagnetically Induced Transparency (EIT) in Erbium Spectroscopy

Electromagnetically Induced Transparency (EIT) is a quantum interference phenomenon that renders an otherwise opaque medium transparent to a probe laser field when a strong control laser is applied. This effect has significant implications for nonlinear and quantum optics, particularly in the context of light slowing and storage. EIT has been successfully observed in solid-state materials doped with Erbium ions, paving the way for applications at telecom wavelengths around 1.5 µm.

In Erbium-doped crystals, such as Er:YSiO, spectroscopic investigations have identified suitable Λ-like three-level systems necessary for demonstrating EIT. Furthermore, EIT has been employed in high-resolution Rydberg spectroscopy of Erbium atoms, allowing for the observation of Rydberg series with principal quantum numbers ranging from 15 up to 140. This all-optical detection method, based on EIT in an effusive atomic beam, has enabled improved accuracy for ionization thresholds and the identification of Rydberg states in various Erbium isotopes, including Er. The observation of a narrow transmission peak within the absorption line is a characteristic signature of EIT, indicating a reduction in absorption due to quantum interference.

Fourier Transform Infrared (FTIR) Spectroscopy for Structural Unit Identification in Erbium-Doped Materials

Fourier Transform Infrared (FTIR) spectroscopy is a widely used technique for investigating the structural characteristics and identifying specific vibrational modes and structural units within Erbium-doped materials. This method provides insights into the local environment of Erbium ions and their influence on the host matrix.

In Erbium-doped glasses and nanocrystals, FTIR analysis confirms the presence of various bond vibrations. For instance, in Erbium-doped ZnWO nanocrystals, FTIR analysis revealed the presence of Zn-O, Zn-O-W, and W-O vibrations. Changes in transmittance percentages upon doping indicated that interstitial Er ions affected the number of these bonds, suggesting that Erbium ions likely replace zinc ions in the crystal structure.

Similarly, FTIR spectroscopy has been employed to study the structural evolution of Erbium-doped phospho-tellurite glasses. These studies identified typical bands characteristic of tellurite (B1196480) glasses (e.g., at 610, 710, 770 cm) and phosphate (B84403) glasses (e.g., at 500 cm and in the 900-1300 cm range). The consistency of FTIR spectra with increasing ErF content suggests that Erbium ions primarily act as network modifiers rather than being incorporated into the glass network itself. In bismuth-lead-silver glasses, FTIR spectroscopy, alongside X-ray diffraction, revealed that the glass network structure, composed of [BiO], [BiO], [PbO], and [PbO] structural units, is stabilized by the addition of ErO. Peaks around 465 cm have been attributed to vibrations arising from Er-O bonds, further indicating Erbium's role as a network modifier in these systems.

Ultraviolet-Visible-Near Infrared (UV-Vis-NIR) Absorption Spectroscopy for Electronic Transitions

Ultraviolet-Visible-Near Infrared (UV-Vis-NIR) absorption spectroscopy is a fundamental technique for characterizing the electronic transitions of Erbium ions in various host materials. This broad spectral range (200-2500 nm) allows for the observation of distinct electronic and vibrational transitions, providing crucial information about the electronic states and coordination environment of Er ions.

In Erbium-doped glasses, UV-Vis-NIR absorption spectra typically show multiple bands corresponding to 4f-4f electronic transitions from the ground state to various excited levels of the Er ion. These spectra are influenced by the nature of the host lattice, as the excitation spectra of 4f electrons are sensitive to changes in coordination and symmetry. For example, in Er-doped BiAFTB glass, identified peaks include those attributed to transitions such as I → I (around 1527 nm), I → I (around 972 nm), and transitions leading to visible emissions like F (651 nm) and H (542 nm).

The absorption bands of rare-earth ions are often homogeneously broad and reflect site-to-site disorder within the host material. UV-Vis-NIR spectroscopy is also used to determine optical band gaps, which can change with the concentration of Erbium doping. For instance, the optical band gap in some Erbium-doped glasses has been observed to increase with increasing ErO concentration. The strong absorption bands in the UV region (200-400 nm) can be attributed to ligand-to-metal charge transfer (LMCT) and metal-to-ligand charge transfer (MLCT) transitions, offering insights into the bonding around the Er ion.

Judd-Ofelt Analysis for Radiative Property Evaluation in Erbium-Doped Glasses

Judd-Ofelt (J-O) analysis is a widely accepted theoretical framework used to predict and evaluate the radiative properties of rare-earth ions, including Erbium, in various glass matrices. This analysis is performed by calculating three phenomenological intensity parameters: Ω, Ω, and Ω. These parameters are derived from the intensities of various absorption bands obtained from UV-Vis-NIR absorption spectra.

The J-O parameters provide critical insights into the local structure and bonding environment around the Er ion within the glass. Specifically, the Ω parameter is highly sensitive to the symmetry of the local environment of the Erbium ions and the covalency of the Er-ligand bonds. The Ω and Ω parameters are related to the bulk properties of the host glass.

From the calculated J-O parameters, various radiative properties of the luminescent levels of Er ions can be determined. These include:

Spontaneous Emission Probability (A): The rate at which an excited state decays to a lower state by emitting a photon.

Branching Ratio (β): The probability of a transition from an excited state to a specific lower state.

Radiative Lifetime (τ): The theoretical lifetime of an excited state in the absence of non-radiative decay processes.

Studies on Erbium-doped phosphate glasses, for example, have utilized J-O analysis to calculate radiative properties for transitions like I → I (around 1530 nm) and S → I (around 545 nm). These calculations often show that certain glass compositions can yield longer calculated luminescence lifetimes compared to commercially available laser glasses, indicating their potential for efficient lasing action. For instance, Erbium-doped sodium phosphate glasses have shown a comparatively large photoluminescence lifetime of 13.76 ms for the laser transition, with a quantum efficiency of approximately 70%.

Table 2: Representative Judd-Ofelt Parameters (Ω) for Er-Doped Glasses

Parameter	Value (10 cm)
Ω	4.429
Ω	3.405
Ω	3.351

Erbium Fiber Laser-Based Frequency Combs in Advanced Spectroscopic Architectures

Erbium fiber laser-based frequency combs have revolutionized advanced spectroscopic architectures by providing highly accurate, broadband, and coherent light sources. These combs are characterized by a series of precisely spaced, narrow spectral lines, enabling high-resolution, high-speed, and broadband spectroscopy.

Erbium fiber combs, typically operating around 1550 nm, can generate a wide spectral span, extending from the ultraviolet (350 nm) to the mid-infrared (22,500 nm), achieving a resolving power of 10 across 0.86 PHz of bandwidth. This broad coverage is achieved through nonlinear frequency conversion processes in various crystals, such as LiNbO, GaSe, and CdSiP.

These frequency combs are particularly advantageous for dual-comb spectroscopy (DCS), where two combs with slightly different repetition rates are used to acquire high-resolution spectra rapidly. Near-infrared DCS systems based on Erbium fiber frequency combs have been successfully employed for accurate measurement of molecular line centers and greenhouse gas monitoring, offering performance superior to conventional broadband spectrometers. The low noise, high system integration, and cost-effectiveness of Erbium-doped fiber mode-locked lasers make them attractive for a wide range of applications, including free-space time-frequency transfer, low-noise microwave generation, and gas molecule detection. Advances in mode-locking techniques, such as nonlinear polarization rotation (NPR), real saturable absorbers (SA), and nonlinear amplifying loop mirrors (NALM), contribute to the robust and high-performance nature of these combs.

Analysis of Optical Linewidth in Erbium-Implanted Lithium Niobate Films for Integrated Quantum Applications

The analysis of optical linewidth in Erbium-implanted Lithium Niobate (LN) films is critical for their development in integrated quantum applications. Rare-earth-doped materials, especially those incorporating Erbium ions, are promising platforms for quantum information and integrated photonic technologies due to their favorable optical properties at telecom wavelengths (~1540 nm). Lithium Niobate, with its excellent linear and nonlinear optical properties, serves as a leading material in these technologies.

Ion implantation is a scalable method for integrating Erbium (Er) into thin-film LN. However, implantation can induce defects that affect optical properties. Extensive studies have focused on minimizing these implantation-induced defects through careful ion implantation engineering and post-implantation processing, such as annealing.

Significant progress has been made in achieving narrow optical linewidths in Erbium-implanted LN films. A cutting-edge ensemble optical linewidth of 140 GHz for Er emission in x-cut thin-film LN at 77 K has been demonstrated. This linewidth is notably narrower than previously reported values for bulk-doped and implanted LN crystals at liquid helium temperatures (~3 K), showcasing the potential for higher-temperature operation devices. The ability to achieve narrow linewidths is crucial for high-precision measurements and for controlling and manipulating atoms at a quantum level. Furthermore, the photoluminescence (PL) of Erbium in LN has been shown to be highly polarized perpendicular to the LN c-axis, a property that is valuable for polarization-sensitive photonic structures like waveguides and optical nanocavities in quantum and nanophotonic applications.

Table 3: Optical Linewidth of Erbium in Lithium Niobate Films

Material System	Temperature (K)	Optical Linewidth (GHz)
Er-implanted x-cut thin-film LN	77	140
Er-diffusion-doped bulk LN crystals	~3	180
Er-implanted LN	~3	170

Synthesis and Isotopic Enrichment Methodologies for Erbium 170

Production of Erbium-170 Enriched Materials for Research Applications

This compound, a stable isotope of erbium, is a crucial material for various research applications, particularly in nuclear physics and quantum studies. buyisotope.com The production of materials enriched in this compound is a critical first step for these investigations. Naturally occurring erbium is composed of six stable isotopes, with this compound having a natural abundance of 14.9%. nih.govwikipedia.org For many applications, a higher concentration of this specific isotope is required.

The primary method for producing enriched this compound is through electromagnetic isotope separation (EMIS). This process begins with the ionization of a natural erbium sample. The resulting erbium ions are then accelerated and passed through a magnetic field. The magnetic field deflects the ions based on their mass-to-charge ratio, allowing for the separation of the different erbium isotopes. The ions of this compound are collected on a target, resulting in a sample with a significantly higher concentration of this isotope than what is found in nature.

These enriched materials are typically available in chemical forms such as this compound metal (Er) or this compound oxide (Er₂O₃). buyisotope.comamericanelements.com The choice of chemical form depends on the specific requirements of the research application. For instance, this compound oxide is often used as a target material in nuclear reactors for the production of other isotopes. nih.gov

The level of isotopic enrichment can vary depending on the supplier and the intended application. For research purposes, high isotopic purity is often essential to minimize interference from other erbium isotopes.

Table 1: Natural Abundance of Stable Erbium Isotopes

Isotope	Natural Abundance (%)
¹⁶²Er	0.139
¹⁶⁴Er	1.601
¹⁶⁶Er	33.503
¹⁶⁷Er	22.869
¹⁶⁸Er	26.978
¹⁷⁰Er	14.910

This table is based on data from the Public Domain and may be freely used.

Neutron Activation Techniques for Producing Radioactive Isotopes from this compound (e.g., ¹⁷⁰Er(n,γ)¹⁷¹Er)

Neutron activation is a key technique for producing radioactive isotopes from stable precursors, and this compound is a valuable target for this process. The most common reaction is the neutron capture reaction, denoted as ¹⁷⁰Er(n,γ)¹⁷¹Er. In this process, a sample of enriched this compound is irradiated with neutrons, typically in a nuclear reactor. The this compound nucleus absorbs a neutron and enters an excited state, which then de-excites by emitting a gamma ray (γ), transforming into the radioactive isotope Erbium-171 (¹⁷¹Er). aps.orgresearchgate.net

Erbium-171 has a half-life of 7.516 hours and decays via beta emission, making it useful for various applications, including in medical research. researchgate.net The efficiency of this production method is dependent on the neutron capture cross-section of this compound. The thermal neutron cross-section for the ¹⁷⁰Er(n,γ)¹⁷¹Er reaction has been measured to be approximately 8.00 ± 0.56 barns. aps.org The resonance integral for this reaction has been determined to be around 44.5 ± 4.0 barns. aps.org These nuclear cross-section values are crucial for calculating the expected yield of Erbium-171 for a given neutron flux and irradiation time.

The production of ¹⁷¹Er via neutron activation of ¹⁷⁰Er can also lead to the formation of other radioisotopes as impurities, depending on the isotopic purity of the initial erbium sample and the presence of other elements. researchgate.net Therefore, post-irradiation processing may be necessary to isolate and purify the desired ¹⁷¹Er.

Table 2: Nuclear Data for the ¹⁷⁰Er(n,γ)¹⁷¹Er Reaction

Parameter	Value
Reaction	¹⁷⁰Er(n,γ)¹⁷¹Er
Product Isotope	¹⁷¹Er
Half-life of ¹⁷¹Er	7.516 hours
Thermal Neutron Cross-Section (σ₀)	8.00 ± 0.56 barns
Resonance Integral (I₀)	44.5 ± 4.0 barns

This table is based on data from scientific literature and may be subject to copyright. Please cite the original sources when using this data. aps.org

Strategies for Isotopic Purification in Quantum Research Contexts (e.g., removal of Erbium-167)

In the field of quantum research, particularly for applications in quantum computing and quantum communication, the isotopic purity of erbium is of paramount importance. uchicago.eduaps.org Erbium ions are promising candidates for qubits, the fundamental units of quantum information, due to their long coherence times and optical transitions in the telecommunications band. aps.orgphysicsworld.com

However, the presence of certain erbium isotopes can be detrimental to the performance of erbium-based quantum devices. Specifically, the isotope Erbium-167 (¹⁶⁷Er), which has a non-zero nuclear spin (I = 7/2), can introduce decoherence through hyperfine interactions. nih.gov These interactions between the electron spin of the erbium ion and its own nuclear spin, as well as with the nuclear spins of neighboring ¹⁶⁷Er ions, can significantly shorten the coherence time of the qubit, limiting its computational power.

Therefore, a key strategy in preparing erbium for quantum research is the removal of Erbium-167. This isotopic purification is typically achieved using the same electromagnetic isotope separation (EMIS) techniques described for enriching this compound. By carefully tuning the separation parameters, it is possible to produce erbium samples that are highly depleted in ¹⁶⁷Er.

The goal is to create a host material for the erbium qubits that is as magnetically "quiet" as possible. researchgate.net This involves not only removing ¹⁶⁷Er but also selecting host crystals, such as yttrium orthosilicate (B98303) (Y₂SiO₅), whose constituent elements have low or zero nuclear magnetic moments. researchgate.net The combination of isotopic purification of erbium and the use of a suitable host material is crucial for achieving the long coherence times necessary for practical quantum information processing.

Experimental Apparatus for Generating Ultracold Erbium Atomic Beams and Vapor

The generation of ultracold erbium atomic beams and vapor is a foundational step for a wide range of experiments in quantum physics, including the study of dipolar quantum gases and the creation of optical atomic clocks. The experimental apparatus for achieving these ultracold temperatures is complex and typically involves several stages of cooling.

The process often begins with the generation of an atomic vapor of erbium. This is achieved by heating a solid sample of erbium in an oven to a high temperature, typically around 1200°C to 1400°C, to produce a sufficient vapor pressure. ox.ac.uk This hot vapor then effuses from the oven, forming an atomic beam.

This initial atomic beam is then subjected to a series of cooling and trapping techniques. A common first step is a Zeeman slower, which uses a combination of a magnetic field and a counter-propagating laser beam to slow down the atoms. ox.ac.uk The laser is tuned to a strong atomic transition in erbium, such as the one at 401 nm. ox.ac.ukultracold.at

After the Zeeman slower, the atoms are captured and further cooled in a magneto-optical trap (MOT). ox.ac.ukerbium.at The MOT uses a combination of magnetic fields and multiple laser beams to trap and cool the atoms to microkelvin temperatures. For erbium, a narrow-linewidth transition at 583 nm is often used for the MOT stage to achieve very low temperatures. ultracold.aterbium.at

To reach even lower temperatures and achieve quantum degeneracy (such as a Bose-Einstein condensate), the atoms from the MOT are typically transferred to an optical dipole trap. ultracold.atox.ac.uk This trap uses a focused, high-power laser beam to confine the atoms. Evaporative cooling is then performed in the optical dipole trap, where the most energetic atoms are selectively removed, leading to a decrease in the temperature of the remaining atomic cloud.

The entire apparatus is housed in a high-vacuum chamber to prevent collisions between the cold erbium atoms and background gas molecules. The design of the vacuum system and the optical access for the various laser beams are critical aspects of the experimental setup.

Table 3: Common Laser Transitions Used for Cooling Erbium

Wavelength (nm)	Transition	Linewidth	Application
401	[Xe]4f¹²6s² ³H₆ → [Xe]4f¹²(³H)6s6p(³P⁰)	~30 MHz	Zeeman Slower
583	[Xe]4f¹²6s² ³H₆ → [Xe]4f¹¹(⁴I⁰)5d₅/₂6s²	~190 kHz	Magneto-Optical Trap (MOT)

This table is based on data from scientific literature and may be subject to copyright. Please cite the original sources when using this data. ox.ac.ukultracold.aterbium.at

Conclusion and Future Research Directions for Erbium 170

Synthesis of Current Research Trajectories and Key Achievements

Research into Erbium-170 has been primarily concentrated in the fields of nuclear physics and, more recently, quantum information science. A significant trajectory involves the use of ¹⁷⁰Er as a target material for the production of other isotopes. Specifically, it is used for the production of the radioisotope Erbium-171 (¹⁷¹Er), which has potential applications in the life sciences and pharmaceutical industries. buyisotope.com

A pivotal achievement in the study of ¹⁷⁰Er has been its isotopic purification for advanced applications. The separation of ¹⁷⁰Er from other naturally occurring erbium isotopes, particularly the odd isotope ¹⁶⁷Er, is crucial. The presence of ¹⁶⁷Er, with its distinct hyperfine structure, can introduce unwanted background noise and optical absorption in sensitive experiments. arxiv.org The ability to produce highly enriched ¹⁷⁰Er has been a key enabler for its use in cutting-edge research.

In the realm of fundamental physics, high-resolution laser spectroscopy on various erbium isotopes, including ¹⁷⁰Er, has allowed for precise measurements of isotope shifts. aps.org These studies provide valuable data on the changes in the mean-square nuclear charge radii of these isotopes, contributing to a deeper understanding of nuclear structure. aps.org

More recently, a landmark achievement has been the demonstration of triply resonant microwave to optical upconversion in isotopically purified this compound doped into a yttrium orthosilicate (B98303) crystal. arxiv.org This research, conducted at millikelvin temperatures, showcases the potential of ¹⁷⁰Er in quantum transduction, a critical process for connecting quantum computing components that operate at different frequencies. arxiv.org The use of isotopically pure ¹⁷⁰Er was instrumental in eliminating the interference that had limited previous experiments conducted with natural erbium. arxiv.org

Property buyisotope.com	Value
Natural Abundance (%)	14.91
Atomic Mass (Da)	169.9354643
Protons	68
Neutrons	102
Spin	0
Half-life	Stable

Emerging Frontiers and Interdisciplinary Applications of this compound

The unique properties of this compound are paving the way for its application in several emerging and interdisciplinary fields, most notably in quantum technologies.

Quantum Information and Computing: Erbium ions (Er³⁺) are prime candidates for building quantum networks because their optical transitions occur within the telecom C-band, the same wavelength used in long-distance fiber optic communication. aps.org This minimizes signal loss and makes them ideal for creating spin-photon interfaces. aps.org The use of isotopically pure ¹⁷⁰Er is particularly advantageous as it lacks a nuclear spin (Spin = 0), which eliminates a source of decoherence that affects other erbium isotopes. kit.edu This leads to longer coherence times, a critical requirement for quantum memories and processors. aps.org Research is focused on embedding single ¹⁷⁰Er atoms in host crystals like silicon to act as qubits, the fundamental building blocks of quantum computers. mpg.deoptica-opn.org

Microwave-to-Optical Conversion: As demonstrated in recent studies, ¹⁷⁰Er-doped crystals are highly effective for converting quantum information between microwave and optical frequencies. arxiv.org Superconducting quantum computers operate at microwave frequencies, while quantum communication relies on optical photons. kit.edu ¹⁷⁰Er provides a crucial link between these two domains, enabling the development of a hybrid quantum internet. optica-opn.org

Materials Science: The implantation of ¹⁷⁰Er ions into various host materials is an active area of research. aps.org Scientists are exploring how to control the local environment of the erbium ions within the crystal lattice to optimize their quantum properties. aps.org This involves developing new materials and refining post-implantation thermal processing techniques to achieve desired optical and spin characteristics. aps.org

Isotope webelements.comchemeurope.com	Natural Abundance (%)	Nuclear Spin (I)
¹⁶²Er	0.14	0
¹⁶⁴Er	1.61	0
¹⁶⁶Er	33.61	0
¹⁶⁷Er	22.93	7/2
¹⁶⁸Er	26.78	0
¹⁷⁰Er	14.93	0

Methodological Advancements and Experimental Innovations in this compound Research

Progress in the study of this compound is intrinsically linked to advancements in experimental techniques and methodologies.

Isotope Separation and Enrichment: A critical methodological advancement has been the refinement of techniques to produce highly enriched ¹⁷⁰Er. While traditional methods like electromagnetic isotope separation are effective, they often yield small quantities. nih.gov Newer methods, such as Atomic Vapor Laser Isotope Separation (AVLIS), offer the potential for more efficient and scalable enrichment. nih.gov These techniques use precisely tuned lasers to selectively ionize atoms of a specific isotope from a vapor, which are then collected. nih.gov

Advanced Spectroscopy: The use of high-resolution laser spectroscopy has been fundamental to characterizing the energy levels of ¹⁷⁰Er. aps.org Techniques like electromagnetically induced transparency (EIT) have enabled the detailed study of Rydberg states in erbium atoms. aps.org These spectroscopic methods provide the foundational data needed to manipulate the quantum states of ¹⁷⁰Er for quantum information applications. aps.org

Cryogenic and Low-Temperature Experiments: Many of the quantum phenomena involving ¹⁷⁰Er are only observable at extremely low temperatures, typically in the millikelvin range. arxiv.org Innovations in cryogenics and the ability to integrate complex optical and microwave setups into dilution refrigerators have been crucial for advancing this research. These environments minimize thermal noise and allow the delicate quantum states of ¹⁷⁰Er to be preserved and studied. kit.edu

Ion Implantation and Nanofabrication: The ability to precisely implant individual ¹⁷⁰Er ions into silicon and other host materials represents a significant experimental innovation. aps.org This is often combined with nanofabrication techniques to create photonic structures, such as nanocavities, that enhance the interaction between the erbium ion and light. aps.org This enhancement is vital for creating efficient single-photon sources and quantum memories. aps.org

Q & A

Q. What are the key isotopic properties of Erbium-170, and how do they influence experimental design?

this compound (¹⁷⁰Er) is a stable isotope with a natural abundance of 14.91% in terrestrial erbium samples . Key properties include its nuclear spin (I = 0), neutron count (102), and absence of radioactive decay, making it suitable for neutron-scattering studies and isotopic tracing. When designing experiments, researchers must account for its isotopic purity, as contamination by other erbium isotopes (e.g., ¹⁶⁶Er, 33.5%) can skew neutron absorption measurements. Mass spectrometry is typically employed to verify isotopic ratios prior to experimentation .

Table 1: Isotopic Composition of Natural Erbium

Isotope	Natural Abundance (%)	Neutron Count	Stability
¹⁷⁰Er	14.91	102	Stable
¹⁶⁶Er	33.5	98	Stable
¹⁶⁸Er	26.98	100	Stable

Q. What methodological approaches are used to isolate this compound from natural samples?

Isolation typically involves electromagnetic separation (calutrons) or laser isotope separation (AVLIS). For small-scale lab synthesis, neutron irradiation of ¹⁶⁹Tm (thulium-169) in nuclear reactors can produce ¹⁷⁰Er via the (n,γ) reaction. Post-irradiation, chemical separation via ion-exchange chromatography is required to remove thulium and other lanthanides. Purity validation involves inductively coupled plasma mass spectrometry (ICP-MS) .

Q. How can researchers ensure isotopic purity in this compound samples for neutron studies?

Methodological steps include:

• Pre-screening : Use thermal ionization mass spectrometry (TIMS) to quantify isotopic ratios.
• Post-processing : Apply high-resolution ICP-MS to detect trace contaminants (e.g., ¹⁶⁸Er).
• Calibration : Cross-validate with neutron activation analysis (NAA) to confirm isotopic consistency .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported nuclear data for this compound (e.g., cross-section measurements)?

Contradictions often arise from variations in experimental setups, such as neutron flux density or detector calibration. To address this:

• Meta-analysis : Compare datasets from peer-reviewed studies (e.g., JEFF-3.3 vs. ENDF/B-VIII.0 libraries).
• Error propagation modeling : Quantify uncertainties in detector efficiency and sample geometry.
• Collaborative replication : Reproduce experiments using standardized neutron sources (e.g., Spallation Neutron Source) .

Q. What experimental designs are optimal for studying this compound’s role in solid-state quantum memory applications?

Advanced methodologies include:

• Cryogenic setups : Embed ¹⁷⁰Er in yttrium orthosilicate (Y₂SiO₅) crystals at <1 K to observe hyperfine transitions.
• Photon-echo spectroscopy : Use pulsed lasers to measure coherence times (T₂) and spectral hole burning.
• Control for crystal defects : Employ X-ray diffraction (XRD) to verify lattice integrity and minimize decoherence sources .

Q. What are the challenges in quantifying this compound in environmental matrices (e.g., seawater)?

Key challenges include:

• Low concentration : Pre-concentration via chelation (e.g., using EDTA-functionalized resins).
• Matrix interference : Correct for spectral overlaps (e.g., ¹⁷¹Yb) using time-resolved ICP-MS.
• Validation : Compare results with isotope dilution analysis (IDA) to ensure accuracy .

Methodological Considerations Table

Q. Table 2: Common Techniques for this compound Analysis

Technique	Application	Limitations
TIMS	High-precision isotopic ratio analysis	Requires ultra-pure samples
NAA	Non-destructive purity validation	Limited to neutron-rich environments
Cryogenic spectroscopy	Quantum memory studies	High cost of cryogenic setups